Cas no 851950-22-6 (ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-22-6
• MF: C₂₃H₁₈ClN₃O₄S
• MW: 467.924723148346
• CID: 6472155
• PubChem ID: 5160966
• Update Time: 2025-05-19

ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• AKOS024590278
• F0641-0415
• ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• 851950-22-6
• AB00670444-01
• ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-[(3-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C23H18ClN3O4S/c1-3-31-23(30)19-17-12-32-21(25-20(28)14-6-4-5-13(2)11-14)18(17)22(29)27(26-19)16-9-7-15(24)8-10-16/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key： BKVZIBDCZPWNBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2=C(NC(C3C=CC=C(C)C=3)=O)SC=C2C(C(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 467.0706549g/mol
• Monoisotopic Mass: 467.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-22-6): A Comprehensive Overview

Ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-22-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This compound belongs to the thienopyridazine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The unique structural features of this compound, including the 4-chlorophenyl and 3-methylbenzamido substituents, contribute to its potential as a key intermediate in the development of novel therapeutic agents.

The molecular structure of ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate combines multiple functional groups that enhance its reactivity and biological relevance. The presence of the thieno[3,4-d]pyridazine core is particularly noteworthy, as this scaffold is frequently explored in medicinal chemistry for its ability to interact with various biological targets. Researchers are increasingly interested in this compound due to its potential applications in addressing drug-resistant infections and chronic inflammatory conditions, which are among the most pressing challenges in modern healthcare.

In recent years, the demand for heterocyclic compounds like CAS 851950-22-6 has surged, driven by the growing need for innovative pharmaceutical ingredients. The compound's ethyl carboxylate moiety offers versatility in chemical modifications, making it a valuable building block for the synthesis of more complex molecules. Its potential role in the development of small-molecule inhibitors has also been a topic of interest, particularly in the context of targeted therapies for various diseases.

The synthesis of ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve the yield and purity of this compound. These methodologies align with the broader trend toward green chemistry and sustainable synthesis, which are highly prioritized in contemporary chemical research.

From an industrial perspective, CAS 851950-22-6 is recognized for its potential in high-value chemical production. Pharmaceutical companies and research institutions are actively investigating its utility in creating next-generation bioactive molecules. The compound's compatibility with various drug formulation techniques further enhances its appeal, particularly in the development of oral therapeutics and controlled-release systems.

Quality control and analytical characterization of ethyl 3-(4-chlorophenyl)-5-(3-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate are critical aspects of its application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to ensure the compound meets stringent purity standards. These analytical protocols are essential for maintaining consistency in research and industrial applications.

The future prospects for CAS 851950-22-6 are promising, with ongoing studies exploring its potential in personalized medicine and combinatorial chemistry. As the scientific community continues to uncover new applications for thienopyridazine derivatives, this compound is expected to play a pivotal role in advancing pharmaceutical innovation. Its unique properties and adaptability position it as a valuable asset in the quest for novel therapeutic solutions.